Cas no 944418-86-4 (N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide)

• Product Name: N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide
• CAS No: 944418-86-4
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 5733666
• PubChem ID: 74891288
• Update Time: 2025-05-19

N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide Chemical and Physical Properties

Names and Identifiers

• 944418-86-4
• N-(2-bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoroacetamide
• N-(2-bromo-6-methoxy-pyridin-3-yl)-2,2,2-trifluoro-acetamide
• SCHEMBL3226137
• N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide
• Acetamide, N-(2-bromo-6-methoxy-3-pyridinyl)-2,2,2-trifluoro-

• Inchi： 1S/C8H6BrF3N2O2/c1-16-5-3-2-4(6(9)14-5)13-7(15)8(10,11)12/h2-3H,1H3,(H,13,15)
• InChI Key： PVMMPKJDLQGRTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)OC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 297.95647g/mol
• Monoisotopic Mass: 297.95647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.735±0.06 g/cm3(Predicted)
• Boiling Point: 318.8±42.0 °C(Predicted)
• pka: 7.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide

Introduction to N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide (CAS No. 944418-86-4)

N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide (CAS No. 944418-86-4) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of innovative therapeutic agents. The presence of both bromine and methoxy substituents on the pyridine ring, coupled with the trifluoroacetamide moiety, endows this molecule with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The compound's molecular structure is meticulously designed to facilitate its application in various chemical transformations. The 2-bromo group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents or linkages as needed. Meanwhile, the 6-methoxy group provides electronic stability and influences the overall reactivity of the molecule. The incorporation of the 2,2,2-trifluoro-acetamide moiety enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. One notable area of interest is its role in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The brominated pyridine core allows for selective binding to active sites on kinases, while the trifluoroacetamide group enhances binding affinity and selectivity.

The compound has also been explored in the development of antiviral agents. The unique electronic properties of the pyridine ring contribute to its ability to interact with viral proteases and polymerases, thereby inhibiting viral replication. Furthermore, the methoxy group can be modified to enhance pharmacokinetic properties, such as solubility and bioavailability. These attributes make N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide a promising candidate for further optimization into potent antiviral therapeutics.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. Its ability to undergo diverse chemical reactions makes it a valuable building block for synthesizing complex molecules with tailored properties. For instance, researchers have utilized it in the development of advanced polymers with enhanced thermal stability and mechanical strength. Similarly, in agrochemistry, derivatives of this compound have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological processes in pests.

The synthesis of N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide involves a multi-step process that requires precise control over reaction conditions. The bromination step is particularly critical and must be carefully optimized to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom selectively onto the pyridine ring. Subsequent methylation and acetylation steps further refine the structure while maintaining the integrity of key functional groups.

The trifluoroacetamide moiety is typically introduced through nucleophilic substitution or condensation reactions with appropriate reagents. The presence of fluorine atoms not only enhances metabolic stability but also improves binding affinity by increasing lipophilicity. These features are particularly important for drug candidates that need to traverse biological membranes or resist enzymatic degradation.

Ongoing research continues to uncover new applications for N-(2-Bromo-6-methoxypyridin-3-yl)-2,2,2-trifluoro-acetamide. Innovations in synthetic methodologies are enabling more efficient production processes, while computational modeling techniques are being used to predict novel derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of laboratory findings into clinical applications.

The compound's versatility makes it a cornerstone in modern drug discovery programs. Its ability to serve as a scaffold for diverse therapeutic agents underscores its importance in medicinal chemistry. As research progresses, we can expect to see further refinements in its synthesis and applications across multiple therapeutic areas.